Cas no 20885-21-6 (2-(Methylthio)-5-nitropyridine)

2-(Methylthio)-5-nitropyridine is a nitropyridine derivative characterized by the presence of a methylthio group at the 2-position and a nitro group at the 5-position of the pyridine ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the methylthio moiety can participate in further functionalization. The compound's well-defined structure and stability under standard conditions make it a reliable building block for heterocyclic chemistry. It is typically handled under controlled conditions due to its potential sensitivity to light and heat.
2-(Methylthio)-5-nitropyridine structure
20885-21-6 structure
Product Name:2-(Methylthio)-5-nitropyridine
CAS No:20885-21-6
MF:C6H6N2O2S
MW:170.189039707184
CID:252845
PubChem ID:4439313
Update Time:2025-06-07

2-(Methylthio)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)-5-nitropyridine
    • 2-methylsulfanyl-5-nitropyridine
    • 5-NITRO-2-METHYLTHIOPYRIDINE
    • Pyridine,2-(methylthio)-5-nitro-
    • 2-Methylmercapto-5-nitro-pyridin
    • 2-methylsulfanyl-5-nitro-pyridine
    • 2-methylthio-5-nitro-pyridine
    • 2-(METHYLSULFANYL)-5-NITROPYRIDINE
    • AM100494
    • InChI=1/C6H6N2O2S/c1-11-6-3-2-5(4-7-6)8(9)10/h2-4H,1H
    • SUATXLIQPPUGPW-UHFFFAOYSA-N
    • AKOS006240707
    • DTXSID80403318
    • 2,4-DIAMINO-2-METHYL-BUTYRICACID
    • BS-42165
    • SCHEMBL1492538
    • 3-nitro-6-(methylthio)pyridine
    • 20885-21-6
    • MFCD01928484
    • 5-nitro-2-(methylsulfanyl)pyridine
    • AJ-333/36120004
    • pyridine, 2-methylthio-5-nitro-
    • Pyridine, 2-(methylthio)-5-nitro-
    • SY342199
    • MDL： MFCD01928484
    • Inchi： 1S/C6H6N2O2S/c1-11-6-3-2-5(4-7-6)8(9)10/h2-4H,1H3
    • InChI Key： SUATXLIQPPUGPW-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CN=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 170.01500
  • Monoisotopic Mass: 170.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 84.01000
  • LogP: 2.23490

2-(Methylthio)-5-nitropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Methylthio)-5-nitropyridine Pricemore >>

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